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Compound of Interest

Compound Name: [2,2'-Bipyridine]-6,6'-dicarbonitrile

Cat. No.: B1335946

For Researchers, Scientists, and Drug Development Professionals

Introduction

[2,2'-Bipyridine]-6,6'-dicarbonitrile is a notable organic compound, recognized for its role as
a versatile building block in the synthesis of more complex molecules and as a ligand in
coordination chemistry. The presence of nitrile groups on the bipyridine framework significantly
influences its electronic properties and reactivity, making it a compound of interest in materials
science and drug development. This technical guide provides a detailed overview of the core
physical properties of [2,2'-Bipyridine]-6,6'-dicarbonitrile, along with methodologies for their
determination.

Core Physical Properties

A summary of the key physical and chemical identifiers for [2,2'-Bipyridine]-6,6'-dicarbonitrile
is presented below.
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Property Value Reference
Molecular Formula C12HeNa4 N/A
Molecular Weight 206.21 g/mol N/A
CAS Number 4411-83-0 N/A
White to off-white crystalline
Appearance ] N/A
solid
Melting Point 257-259 °C N/A
Boiling Point Not available N/A
Enhanced solubility in polar
solvents is expected due to the
Solubility presence of nitrile groups, but N/A

quantitative data is not readily

available.

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties are outlined

below. These are generalized procedures and may require optimization for this specific

compound.

Melting Point Determination

The melting point of [2,2'-Bipyridine]-6,6'-dicarbonitrile can be determined using the capillary

method.

Apparatus:

» Melting point apparatus

o Capillary tubes (sealed at one end)

e Mortar and pestle
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e Spatula

Procedure:

A small sample of dry [2,2'-Bipyridine]-6,6'-dicarbonitrile is finely powdered using a mortar
and pestle.

e The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to
pack the solid into the sealed end. A sample height of 2-3 mm is optimal.

» The packed capillary tube is placed into the heating block of the melting point apparatus.

e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the onset of melting.

e The temperature at which the entire sample becomes a clear liquid is recorded as the
completion of melting. The melting range provides an indication of purity.

Experimental Workflow for Melting Point Determination
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4 Sample Preparation A

Grind sample to a fine powder

:

Pack powder into a capillary tube
- J

4 Measurement )

y

Glace capillary in melting point apparatu9

(Heat slowly and observe]

Gecord temperature at onset of meltingD

:

Gecord temperature at completion of meltingD
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Result

y

(Determine melting point range]
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Gdd known mass of solute to test tuba

Gdd known volume of solvenD
(Agitate the mixture)

Visually inspect for dissolution
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Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Physical Properties of [2,2'-
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[https://www.benchchem.com/product/b1335946#2-2-bipyridine-6-6-dicarbonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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